Cas no 1955531-77-7 (3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride)

• Product Name: 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride
• CAS No: 1955531-77-7
• MF: C₅H₁₂ClNO₃S
• MW: 201.671679496765
• CID: 4631437
• Update Time: 2025-05-20

3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methanesulfonylmethyl)oxetan-3-amine hydrochloride
• 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride

• Inchi： 1S/C5H11NO3S.ClH/c1-10(7,8)4-5(6)2-9-3-5;/h2-4,6H2,1H3;1H
• InChI Key： PSPQOYIBEFAJMO-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1(COC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 77.8

Additional information on 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride

Introduction to 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride (CAS No. 1955531-77-7)

3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride (CAS No. 1955531-77-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxetane ring and methylsulfonylmethyl substituent, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride is defined by its oxetane ring, which is a four-membered cyclic ether. The presence of the methylsulfonylmethyl group at the 3-position of the oxetane ring imparts specific chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

The synthesis of 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride has been reported in several studies. One common approach involves the reaction of an appropriate oxetane precursor with a methyl sulfonyl chloride derivative, followed by amination to introduce the amine functionality. The final step typically involves the formation of the hydrochloride salt to improve solubility and stability. This synthetic route is highly efficient and scalable, making it suitable for industrial production.

In terms of biological activities, 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride has shown promising results in various preclinical studies. Recent research has focused on its potential as a modulator of specific neurotransmitter systems, particularly in the central nervous system (CNS). Studies have demonstrated that this compound can effectively interact with serotonin receptors, suggesting its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety.

Furthermore, 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. These findings have sparked interest in exploring its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic pathways, with a moderate half-life that supports once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

In conclusion, 3-(methylsulfonylmethyl)oxetan-3-amine;hydrochloride (CAS No. 1955531-77-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.